Cas no 2751703-62-3 (Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 2751703-62-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5465064
• Update Time: 2025-06-08

Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• Z5587680380
• Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

• Inchi： 1S/C13H21NO3/c1-11(2,3)17-10(16)14-7-12(4)5-13(6-12,8-14)9-15/h9H,5-8H2,1-4H3
• InChI Key： KIYAEAVAHBOPHV-UHFFFAOYSA-N
• SMILES： O=CC12CN(C(=O)OC(C)(C)C)CC(C)(C1)C2

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6
• Molecular Weight: 239.31

Additional information on Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

Comprehensive Overview of Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2751703-62-3)

Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2751703-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a 3-azabicyclo[3.1.1]heptane core, which is a bicyclic scaffold known for its conformational rigidity and potential bioactivity. The presence of a formyl group and a tert-butyl carboxylate moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azabicyclic compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate due to its potential role in the synthesis of novel therapeutic agents. The compound's bicyclic structure mimics natural alkaloids, which are often associated with bioactive properties. This has led to its exploration in the development of central nervous system (CNS) drugs and enzyme inhibitors.

The synthesis of Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 2751703-62-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability under various conditions makes it suitable for further derivatization, a feature highly valued in medicinal chemistry.

From an industrial perspective, Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such intermediates. The compound's tert-butyl group offers protective advantages during synthesis, reducing unwanted side reactions and improving yield—a topic frequently searched by chemists optimizing their workflows.

Another area of interest is the compound's potential in peptide mimetics and protease inhibitors. The 3-azabicyclo[3.1.1]heptane scaffold can mimic peptide backbones, enabling the design of molecules with enhanced bioavailability and target specificity. This aligns with current trends in precision medicine and personalized therapeutics, where structurally diverse compounds are in high demand.

In summary, Tert-butyl 1-formyl-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2751703-62-3) represents a versatile and promising compound in modern chemistry. Its applications span drug development, material science, and sustainable synthesis, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing pharmaceutical chemistry and molecular design.